4-cyclohexyl-5-methyl-4H-1,2,4-triazole-3-thiol

Specification

• CAS No.: 38942-56-2
• Molecular Formula: C9H15N3S
• Molecular Weight: 197.3 g/mol
• IUPAC Name: 4-cyclohexyl-3-methyl-1H-1,2,4-triazole-5-thione
• Standard InChI: InChI=1S/C9H15N3S/c1-7-10-11-9(13)12(7)8-5-3-2-4-6-8/h8H,2-6H2,1H3,(H,11,13)
• Standard InChI Key: TVUFIKOJYIKYPF-UHFFFAOYSA-N
• SMILES: CC1=NNC(=S)N1C2CCCCC2
• Canonical SMILES: CC1=NNC(=S)N1C2CCCCC2

Introduction

Structural and Molecular Characteristics

The compound’s core structure consists of a 1,2,4-triazole ring, a five-membered aromatic heterocycle containing three nitrogen atoms. Substituents at the 4- and 5-positions—cyclohexyl and methyl groups, respectively—impart steric bulk and influence electronic properties. The thiol (-SH) group at the 3-position enhances its potential for forming disulfide bonds or coordinating with metal ions, making it relevant in catalysis and materials science.

Table 1: Key Molecular Properties

Property	Value	Source
CAS Number	38942-56-2
Molecular Formula	$\text{C}_9\text{H}_{15}\text{N}_3\text{S}$
Molecular Weight	197.3 g/mol
Density	Not reported	—
Boiling Point	Not reported	—
Melting Point	Not reported	—

The absence of reported melting or boiling points in available literature highlights gaps in thermodynamic data, suggesting opportunities for further experimental characterization.

Hazard Category	GHS Code	Precautionary Measures
Acute Toxicity (Oral)	H302	Avoid ingestion
Skin Irritation	H315	Wear protective gloves/clothing
Eye Irritation	H319	Use eye protection
Respiratory Irritation	H335	Ensure adequate ventilation

First aid measures include rinsing eyes with water for 15 minutes (H319) and seeking medical attention if swallowed (H302). These guidelines underscore the need for rigorous laboratory safety protocols when handling this compound.

Research Gaps and Future Directions

Current literature lacks detailed pharmacokinetic, toxicological, and synthetic studies on this compound. Priority areas for future research include:

• Thermodynamic Profiling: Determination of melting/boiling points and solubility parameters.

• Biological Screening: Evaluation of antimicrobial, anticancer, or enzyme-inhibitory activity.

• Process Optimization: Development of scalable synthetic routes for industrial applications.